Cas no 2228312-36-3 (3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol)

• Product Name: 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol
• CAS No: 2228312-36-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6069858
• PubChem ID: 165616551
• Update Time: 2025-06-14

3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol
• EN300-1812628
• 2228312-36-3

• Inchi： 1S/C9H13NO2S/c1-6-8(12-3)9(13)7(4-10-6)5-11-2/h4H,5H2,1-3H3,(H,10,13)
• InChI Key： CRXVMHCYBLMVSW-UHFFFAOYSA-N
• SMILES： S=C1C(=C(C)NC=C1COC)OC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol

Comprehensive Overview of 3-Methoxy-5-(Methoxymethyl)-2-Methylpyridine-4-Thiol (CAS No. 2228312-36-3)

3-Methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol (CAS No. 2228312-36-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine-thiol structure, is often explored for its potential applications in drug synthesis and catalytic processes. The presence of methoxy and methoxymethyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis.

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In summary, 3-methoxy-5-(methoxymethyl)-2-methylpyridine-4-thiol (CAS No. 2228312-36-3) is a multifaceted compound with broad applicability. Its integration into drug discovery, material science, and sustainable chemistry positions it as a key player in modern scientific advancements. As research continues to unfold, this compound is poised to remain a focal point in both academic and industrial discussions.